Cas no 81675-05-0 (5H-Pyrido[2,3-c]azepine, 9-methoxy-)
![5H-Pyrido[2,3-c]azepine, 9-methoxy- structure](https://www.kuujia.com/scimg/cas/81675-05-0x500.png)
81675-05-0 structure
Product name:5H-Pyrido[2,3-c]azepine, 9-methoxy-
5H-Pyrido[2,3-c]azepine, 9-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 5H-Pyrido[2,3-c]azepine, 9-methoxy-
- 9-methoxy-5H-pyrido[2,3-c]azepine
- 81675-05-0
- DTXSID50513019
-
- Inchi: InChI=1S/C10H10N2O/c1-13-10-9-8(4-2-6-11-9)5-3-7-12-10/h2-4,6-7H,5H2,1H3
- InChI Key: MWBHPNHKIUZNIE-UHFFFAOYSA-N
- SMILES: COC1=NC=CCC2=C1N=CC=C2
Computed Properties
- Exact Mass: 174.079312947g/mol
- Monoisotopic Mass: 174.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.5Ų
- XLogP3: 1.5
5H-Pyrido[2,3-c]azepine, 9-methoxy- Related Literature
-
1. Formation, dealkylation, and nucleophilic substitution of some mono- and di-alkoxypyridoazepinesDalpat I. Patel,Eric F. V. Scriven,Robert K. Smalley,Hans Suschitzky,David I. C. Scopes J. Chem. Soc. Perkin Trans. 1 1985 1911
-
2. The photo-induced ring expansion of azido(methoxy)quinolines to methoxypyridoazepinesZafar U. Khan,Dalpat I. Patel,Robert K. Smalley,Eric F. V. Scriven,Hans Suschitzky J. Chem. Soc. Perkin Trans. 1 1983 2495
81675-05-0 (5H-Pyrido[2,3-c]azepine, 9-methoxy-) Related Products
- 158581-29-4(2,4-Dibromo-6-(tert-butyl-NNO-azoxy)phenylamine)
- 921566-13-4(N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-ethoxybenzamide)
- 2034293-05-3(1-cyclopentyl-3-(2-methoxyethyl)-1-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}urea)
- 1368221-70-8(2-amino-1,2,4triazolo1,5-apyridine-8-carbonitrile)
- 2228726-78-9(2-(but-3-yn-2-yl)-4-methoxypyridine)
- 2138033-61-9(4-Propyl-3-(1,2-thiazol-5-yl)cyclohexan-1-one)
- 896334-69-3(N'-(4-fluorophenyl)methyl-N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylethanediamide)
- 89837-18-3(1H-INDEN-1-ONE, 2,3-DIHYDRO-6-METHOXY-4-METHYL-)
- 2137930-29-9(Ethyl 5-(fluorosulfonyl)furan-2-carboxylate)
- 1822678-08-9(2-(2,4-Dimethylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one)
Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk

pengshengyue
Gold Member
CN Supplier
Bulk
